Cas no 31787-73-2 (2-isopropyl-4-phenyl-1H-imidazole)

• Product Name: 2-isopropyl-4-phenyl-1H-imidazole
• CAS No: 31787-73-2
• MF: C₁₂H₁₄N₂
• MW: 186.252962589264
• MDL: MFCD20664473
• CID: 5063722
• Update Time: 2026-02-28

2-isopropyl-4-phenyl-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 2-isopropyl-4-phenyl-1H-imidazole
• SY263352

• MDL： MFCD20664473
• Inchi： 1S/C12H14N2/c1-9(2)12-13-8-11(14-12)10-6-4-3-5-7-10/h3-9H,1-2H3,(H,13,14)
• InChI Key： ZVUVADUUPRZJRF-UHFFFAOYSA-N
• SMILES： N1C(=CN=C1C(C)C)C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 173
• XLogP3: 2.9
• Topological Polar Surface Area: 28.7

Additional information on 2-isopropyl-4-phenyl-1H-imidazole

Professional Introduction to 2-Isopropyl-4-phenyl-1H-imidazole (CAS No. 31787-73-2)

2-Isopropyl-4-phenyl-1H-imidazole, identified by the Chemical Abstracts Service Number (CAS No.) 31787-73-2, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the imidazole family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and applications in medicinal chemistry. The structural features of 2-isopropyl-4-phenyl-1H-imidazole, characterized by the presence of an isopropyl group at the 2-position and a phenyl ring at the 4-position of the imidazole core, contribute to its unique chemical properties and potential therapeutic utilities.

The imidazole ring itself is a crucial pharmacophore in many bioactive molecules, exhibiting capabilities such as metal chelation, enzyme inhibition, and interaction with biological targets. The introduction of substituents like isopropyl and phenyl further modulates the electronic and steric properties of the molecule, enabling fine-tuning of its biological activity. Recent studies have highlighted the importance of such modifications in developing novel pharmaceutical agents with improved efficacy and selectivity.

In the realm of drug discovery, 2-isopropyl-4-phenyl-1H-imidazole has been explored for its potential applications in various therapeutic areas. One notable area of research involves its use as an intermediate in the synthesis of more complex pharmacological compounds. The structural motif present in this molecule has shown promise in interactions with enzymes and receptors involved in metabolic disorders, inflammation, and cancer. For instance, derivatives of imidazole have been investigated for their role in modulating histone deacetylase (HDAC) activity, which is a critical factor in epigenetic regulation and has implications in oncology.

Moreover, the isopropyl substituent at the 2-position of 2-isopropyl-4-phenyl-1H-imidazole plays a significant role in determining its pharmacokinetic profile. This group can influence solubility, metabolic stability, and binding affinity to biological targets. Computational studies have demonstrated that the presence of an isopropyl moiety can enhance binding interactions by providing steric hindrance that optimizes receptor occupancy. Such insights are invaluable in rational drug design, where small modifications can lead to substantial improvements in drug performance.

Recent advancements in synthetic methodologies have enabled more efficient access to 2-isopropyl-4-phenyl-1H-imidazole, making it a more accessible scaffold for medicinal chemists. Techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to introduce the phenyl group at the 4-position with high regioselectivity. Additionally, novel catalytic systems have been developed to facilitate the installation of the isopropyl group under mild conditions, reducing unwanted side reactions and improving overall yields.

The biological evaluation of 2-isopropyl-4-phenyl-1H-imidazole has revealed intriguing properties that warrant further investigation. In vitro studies have indicated that this compound exhibits moderate inhibitory activity against certain kinases associated with tumor growth and progression. The phenyl ring at the 4-position appears to contribute to this activity by forming hydrophobic interactions with key residues in the enzyme active site. Furthermore, preliminary data suggest that 2-isopropyl-4-phenyl-1H-imidazole may possess anti-inflammatory properties by modulating pathways involving cytokine production and immune cell function.

Exploring the structure-activity relationships (SAR) of this compound has provided valuable insights into optimizing its therapeutic potential. By systematically varying substituents around the imidazole core, researchers have identified structural features that enhance potency while minimizing off-target effects. For example, replacing hydrogen atoms with halogen atoms or other electron-withdrawing groups has been shown to improve binding affinity without compromising selectivity.

The synthesis and characterization of analogs derived from 2-isopropyl-4-phenyl-1H-imidazole have also contributed to our understanding of its reactivity and functionalization possibilities. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) have been instrumental in elucidating molecular structures and dynamics. These tools provide detailed information about proton environments, connectivity between atoms, and conformational preferences, which are essential for understanding how these compounds interact with biological systems.

In conclusion,2-isopropyl-4-phenyl-1H-imidazole (CAS No. 31787-73-2) represents a promising scaffold for developing novel therapeutic agents with applications across multiple disease areas. Its unique structural features combined with recent advances in synthetic chemistry make it an attractive candidate for further exploration. As research continues to uncover new biological activities and mechanisms of action,2-isopropil -4 - phenil -1H - imidazol will undoubtedly play a significant role in shaping future pharmaceutical innovations.